Cas no 2163-55-5 (Acetic acid;3-chloro-2,2-dimethylpropan-1-ol)
2163-55-5 structure
Product Name:Acetic acid;3-chloro-2,2-dimethylpropan-1-ol
CAS No:2163-55-5
MF:C7H15ClO3
MW:182.645201921463
CID:2835982
PubChem ID:71350702
Update Time:2025-04-21
Acetic acid;3-chloro-2,2-dimethylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid--3-chloro-2,2-dimethylpropan-1-ol (1/1)
- DTXSID00776495
- 2163-55-5
- Acetic acid;3-chloro-2,2-dimethylpropan-1-ol
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- Inchi: 1S/C5H11ClO.C2H4O2/c1-5(2,3-6)4-7;1-2(3)4/h7H,3-4H2,1-2H3;1H3,(H,3,4)
- InChI Key: DZXCZLHJUZRPIM-UHFFFAOYSA-N
- SMILES: ClCC(C)(C)CO.OC(C)=O
Computed Properties
- Exact Mass: 182.0709720Da
- Monoisotopic Mass: 182.0709720Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 83.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Acetic acid;3-chloro-2,2-dimethylpropan-1-ol Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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